Cas no 2251-78-7 (4-(trifluoromethyl)-1,3-dihydrobenzimidazol-2-one)

• Product Name: 4-(trifluoromethyl)-1,3-dihydrobenzimidazol-2-one
• CAS No: 2251-78-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 1109392
• PubChem ID: 58710656
• Update Time: 2025-11-02

4-(trifluoromethyl)-1,3-dihydrobenzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-4-(trifluoromethyl)-2H-Benzimidazol-2-one
• 4-(trifluoromethyl)-1,3-dihydrobenzimidazol-2-one
• 4-(TRIFLUOROMETHYL)-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• DS-020889
• C91913
• 4-trifluoromethyl-1,3-dihydro-benzoimidazol-2-one
• 4-(TRIFLUOROMETHYL)-1H-BENZO[D]IMIDAZOL-2(3H)-ONE
• SCHEMBL4752962
• CS-0416175
• 4-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 2251-78-7
• PYXDRIIWKDSGGF-UHFFFAOYSA-N
• 4-(Trifluoromethyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 2H-Benzimidazol-2-one, 1,3-dihydro-4-(trifluoromethyl)-

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)4-2-1-3-5-6(4)13-7(14)12-5/h1-3H,(H2,12,13,14)
• InChI Key： PYXDRIIWKDSGGF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1NC(N2)=O)(F)F

Computed Properties

• Exact Mass: 202.03539727g/mol
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-(trifluoromethyl)-1,3-dihydrobenzimidazol-2-one

Comprehensive Overview of 4-(Trifluoromethyl)-1,3-dihydrobenzimidazol-2-one (CAS No. 2251-78-7): Properties, Applications, and Industry Insights

4-(Trifluoromethyl)-1,3-dihydrobenzimidazol-2-one (CAS No. 2251-78-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoromethyl group (-CF₃) enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable agrochemicals.

The compound’s benzimidazol-2-one core is a privileged structure in medicinal chemistry, often associated with bioactivity against various targets. Researchers have explored its derivatives for potential use in kinase inhibitors, antiviral agents, and anticancer therapies, aligning with the growing demand for precision medicine. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in drug discovery forums and academic publications. Additionally, its fluorine substitution aligns with the industry’s shift toward fluorinated compounds, which improve bioavailability and reduce dosage requirements.

From a synthetic perspective, CAS No. 2251-78-7 can be prepared via cyclization reactions of ortho-phenylenediamine derivatives with carbonyl sources under catalytic conditions. Innovations in catalytic methodologies (e.g., photoredox catalysis) and solvent-free synthesis have been applied to enhance yield and sustainability—a response to the global push for eco-friendly chemical processes. These advancements are frequently searched in chemistry databases and patent filings, reflecting their commercial relevance.

Beyond pharmaceuticals, 4-(trifluoromethyl)-1,3-dihydrobenzimidazol-2-one has potential in material science, particularly in designing organic electronic materials and fluorescent probes. Its electron-withdrawing -CF₃ group improves charge transport properties, a feature exploited in OLEDs and sensor technologies. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance, a point often raised in research grant proposals and industry whitepapers.

Quality control and analytical profiling of this compound involve techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). Regulatory guidelines for fluorinated compounds are evolving, with agencies like the FDA and EMA emphasizing rigorous impurity testing—a topic dominating regulatory science discussions. Suppliers and manufacturers must address these standards to meet the needs of contract research organizations (CROs) and generic drug developers.

In conclusion, 4-(trifluoromethyl)-1,3-dihydrobenzimidazol-2-one (CAS No. 2251-78-7) exemplifies the convergence of innovative chemistry and practical applications. Its versatility in drug development and material engineering positions it as a compound of enduring interest. As the scientific community prioritizes AI-augmented research and sustainability, this molecule’s role is poised to expand, offering fertile ground for future breakthroughs.